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Compound of Interest

Compound Name: Cinnamyl Alcohol-d5

Cat. No.: B12386666

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of
Cinnamyl Alcohol-d5, a deuterated analog of cinnamyl alcohol. This document is intended for
use by researchers, scientists, and professionals in drug development and related fields.

Introduction

Cinnamyl Alcohol-d5 (Deuterated Cinnamyl Alcohol) is a stable isotope-labeled version of
cinnamyl alcohol, an organic compound naturally found in cinnamon leaves, storax, and
Balsam of Peru. In Cinnamyl Alcohol-d5, the five hydrogen atoms on the phenyl group are
replaced with deuterium. This isotopic labeling makes it a valuable tool in various research
applications, including metabolic studies, pharmacokinetic analyses, and as an internal
standard in mass spectrometry-based quantification. The deuteration can potentially influence
the metabolic profile and pharmacokinetics of the molecule.

Chemical and Physical Properties

Quantitative data for Cinnamyl Alcohol-d5 is not extensively available in the public domain.
However, the physical properties are expected to be very similar to those of the non-deuterated
Cinnamyl Alcohol. The table below summarizes the known properties of Cinnamyl Alcohol-d5
and the well-documented properties of Cinnamyl Alcohol, which can be used as a close
approximation.
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Property

Cinnamyl Alcohol-d5

Cinnamyl Alcohol (for
comparison)

Chemical Structure

CeDsCH=CHCH20H

CeHsCH=CHCH20H

CAS Number 1044940-87-5 104-54-1[1]
Molecular Formula CoHsDsO CoH100[1]
Molecular Weight 139.21 g/mol 134.18 g/mol
Expected to be a white to pale White to pale yellow crystalline
Appearance . . T
yellow solid solid or oily liquid[1]
) ) Not specified; expected to be
Melting Point 30-33 °C
close to 30-33 °C
N ) Not specified; expected to be
Boiling Point 250 °C at 760 mmHg[1]
close to 250 °C
. Not specified; expected to be
Density 1.044 g/mL at 25 °C[1]
close to 1.044 g/mL
Soluble in ethanol, diethyl
- Expected to be soluble in ether, and other organic
Solubility ) . .
organic solvents solvents. Sparingly soluble in
water.[2]
Stable, but may oxidize on
. Stable under recommended exposure to air and light.
Stability

storage conditions

Incompatible with strong

oxidizing agents.

Isotopic Purity

Typically =98% (as specified
by suppliers)

Not applicable

Spectroscopic Data

The key difference between Cinnamyl Alcohol-d5 and its non-deuterated counterpart lies in
their spectroscopic properties, particularly in Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).
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Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: In the *H NMR spectrum of Cinnamyl Alcohol-d5, the signals corresponding to the
aromatic protons (typically observed in the range of 7.2-7.4 ppm for the non-deuterated
compound) will be absent. The spectrum will be simplified to show signals for the vinyl
protons and the methylene protons adjacent to the hydroxyl group.

e 13C NMR: The 3C NMR spectrum of Cinnamyl Alcohol-d5 will show signals for all nine
carbon atoms. The carbons in the deuterated phenyl ring will exhibit coupling to deuterium
(C-D coupling), which can result in multiplets or broadened signals compared to the sharp
singlets seen for the protonated phenyl carbons. The chemical shifts of the phenyl carbons
will also be slightly shifted due to the isotopic effect of deuterium.

Mass Spectrometry (MS)

The mass spectrum of Cinnamyl Alcohol-d5 will show a molecular ion peak (M*) at m/z 139,
corresponding to its higher molecular weight due to the five deuterium atoms. The
fragmentation pattern is expected to be similar to that of cinnamyl alcohol, with characteristic
losses of water (M-18) and other fragments. The phenyl-d5 containing fragments will be 5 mass
units heavier than the corresponding fragments in the non-deuterated compound.

Experimental Protocols

The following are detailed methodologies for key experiments to determine the chemical
properties of Cinnamyl Alcohol-d5.

Determination of Melting Point

Principle: The melting point is the temperature at which a solid turns into a liquid at atmospheric
pressure. For a pure substance, the melting point is a sharp, well-defined temperature.

Methodology:

o Asmall, finely powdered sample of Cinnamyl Alcohol-d5 is packed into a capillary tube to a
height of 2-3 mm.

e The capillary tube is placed in a melting point apparatus.
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o The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) as the temperature
approaches the expected melting point.

e The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes liquid are recorded as the melting range.

Determination of Boiling Point

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
pressure surrounding the liquid.

Methodology:

e Asmall amount of Cinnamyl Alcohol-d5 is placed in a small test tube.

o Acapillary tube, sealed at one end, is placed inverted into the test tube.

o The test tube is attached to a thermometer and heated in a suitable bath (e.g., silicone oil).

e As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heating is stopped, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

Determination of Solubility

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called
solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology:

» Aknown volume of a solvent (e.g., water, ethanol) is placed in a vial at a constant
temperature.

o Small, pre-weighed portions of Cinnamyl Alcohol-d5 are added to the solvent with
continuous stirring.
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e The addition is continued until a saturated solution is formed, indicated by the presence of
undissolved solid that persists for an extended period.

e The total mass of the dissolved solute is determined to calculate the solubility in grams per
100 mL of solvent.

NMR Spectroscopic Analysis

Principle: NMR spectroscopy exploits the magnetic properties of certain atomic nuclei to
determine the physical and chemical properties of atoms or the molecules in which they are
contained.

Methodology for *H NMR:

e A small amount of Cinnamyl Alcohol-d5 (typically 1-5 mg) is dissolved in a deuterated
solvent (e.g., CDCls, DMSO-ds) in an NMR tube.

e The NMR tube is placed in the NMR spectrometer.
e The *H NMR spectrum is acquired using a standard pulse sequence.

e The resulting spectrum is processed (Fourier transformation, phasing, and baseline
correction) and analyzed to determine chemical shifts, integration, and coupling constants.

Mass Spectrometric Analysis

Principle: Mass spectrometry is an analytical technique that measures the mass-to-charge ratio
of ions.

Methodology:
o Adilute solution of Cinnamyl Alcohol-d5 is prepared in a suitable volatile solvent.

o The sample is introduced into the mass spectrometer, typically via direct infusion or coupled
with a chromatographic system (e.g., GC-MS or LC-MS).

e The molecules are ionized using an appropriate technique (e.g., Electron lonization - El, or
Electrospray lonization - ESI).
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e The ions are separated based on their mass-to-charge ratio by the mass analyzer.

e The detector records the abundance of each ion, generating a mass spectrum.

Synthesis and Reactivity
Synthesis Workflow

While a specific synthesis protocol for Cinnamyl Alcohol-d5 (phenyl-d5) is not readily
available in the literature, a general approach would involve the reduction of a correspondingly
deuterated cinnamaldehyde. A plausible synthetic route is outlined below.

Acetaldehyde
Aldol Condensation with
Benzene-d6 } Acetaldehyde F(Cinnamaldehyde-d&') Reduction

Reducing Agent
(e.g., NaBH4)

Alcohol )
Dehydrogenase Cinnamaldehyde
Oxidation

> . .
i f : Conjugation Products
Cinnamic Acid (©.9.. with glycine)
Cinnamyl Alcohol Epoxidation Aldehyde )
— Dehydrogenase

Sulfation

Cytochrome P450 Epoxy-alcohol
S )
Sulfotransferase < Allylic Sulfate

’ Cinnamyl Alcohol-d5)
|

Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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